Cas no 2229249-05-0 (2-(5,6-dichloropyridin-3-yl)oxyacetic acid)

• Product Name: 2-(5,6-dichloropyridin-3-yl)oxyacetic acid
• CAS No: 2229249-05-0
• MF: C₇H₅Cl₂NO₃
• MW: 222.025500059128
• CID: 6255684
• PubChem ID: 165798798
• Update Time: 2025-10-22

2-(5,6-dichloropyridin-3-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5,6-dichloropyridin-3-yl)oxyacetic acid
• 2229249-05-0
• 2-[(5,6-dichloropyridin-3-yl)oxy]acetic acid
• EN300-1980583

• Inchi： 1S/C7H5Cl2NO3/c8-5-1-4(2-10-7(5)9)13-3-6(11)12/h1-2H,3H2,(H,11,12)
• InChI Key： UZANMYSPYBHIBW-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)OCC(=O)O)Cl

Computed Properties

• Exact Mass: 220.9646484g/mol
• Monoisotopic Mass: 220.9646484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(5,6-dichloropyridin-3-yl)oxyacetic acid

2-(5,6-Dichloropyridin-3-yl)oxyacetic Acid (CAS 2229249-05-0): A Comprehensive Technical Overview

2-(5,6-Dichloropyridin-3-yl)oxyacetic acid (CAS 2229249-05-0) is an emerging chlorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This white to off-white crystalline powder with molecular formula C₇H₅Cl₂NO₃ represents an important building block compound for synthesizing various biologically active molecules.

The compound's unique chemical structure, featuring both dichloropyridine and acetic acid moieties, makes it particularly valuable for medicinal chemistry applications. Recent studies highlight its potential as an intermediate in developing new generation pesticides and pharmaceutical active ingredients, especially in the context of increasing demand for environmentally friendly agrochemicals and targeted drug delivery systems.

From a physicochemical properties perspective, 2-(5,6-dichloropyridin-3-yl)oxyacetic acid typically exhibits a melting point range of 145-150°C and demonstrates moderate solubility in polar organic solvents while being sparingly soluble in water. These characteristics make it particularly suitable for organic synthesis reactions and formulation development. The presence of both electron-withdrawing chlorine atoms and the carboxylic acid group creates interesting reactivity patterns that synthetic chemists can exploit.

In pharmaceutical research, this compound has shown promise as a precursor for developing novel anti-inflammatory agents and enzyme inhibitors. The dichloropyridine scaffold is known to interact with various biological targets, while the acetic acid moiety allows for further derivatization to enhance bioavailability. Recent patent literature indicates growing interest in using CAS 2229249-05-0 derivatives for addressing metabolic disorders and neurological conditions.

The agrochemical applications of 2-(5,6-dichloropyridin-3-yl)oxyacetic acid are equally noteworthy. As the agricultural sector seeks more selective pesticides with lower environmental impact, this compound serves as a key intermediate for developing next-generation herbicides and plant growth regulators. Its structural features contribute to improved pest resistance management and reduced non-target organism toxicity - two critical factors in modern sustainable agriculture practices.

From a market perspective, the demand for high-purity 2-(5,6-dichloropyridin-3-yl)oxyacetic acid has been steadily increasing, particularly from specialty chemical manufacturers and contract research organizations. The global shift toward green chemistry principles has further accelerated interest in this compound, as it enables more efficient synthetic routes with reduced waste generation. Current price trends reflect its growing importance in fine chemical production.

Quality specifications for CAS 2229249-05-0 typically require ≥98% purity (HPLC), with strict limits on residual solvents and heavy metals. Advanced analytical techniques including HPLC-MS, NMR spectroscopy, and elemental analysis are employed to ensure batch-to-batch consistency. Proper storage conditions (typically 2-8°C in airtight containers) are essential to maintain the compound's stability over extended periods.

Recent scientific literature highlights innovative applications of 2-(5,6-dichloropyridin-3-yl)oxyacetic acid in material science, particularly in developing functionalized polymers and coordination complexes. The compound's ability to act as both a hydrogen bond donor and acceptor makes it valuable for creating molecular recognition systems and supramolecular architectures.

For researchers working with this compound, understanding its safety profile is crucial. While not classified as hazardous under current regulations, standard laboratory precautions should be followed when handling 2-(5,6-dichloropyridin-3-yl)oxyacetic acid. This includes using appropriate personal protective equipment and working in well-ventilated areas. The compound's material safety data sheet (MSDS) provides detailed handling instructions.

The synthetic chemistry community continues to explore new methodologies for producing CAS 2229249-05-0 more efficiently. Recent advances in catalytic processes and flow chemistry techniques have shown promise in improving yields while reducing environmental impact. These developments align with the broader industry trend toward atom-economical synthesis and reduced carbon footprint in chemical manufacturing.

Looking ahead, 2-(5,6-dichloropyridin-3-yl)oxyacetic acid is poised to play an increasingly important role in multiple sectors. Its versatility as a chemical building block, combined with growing understanding of its structure-activity relationships, ensures continued research interest. As regulatory landscapes evolve and green chemistry metrics become more stringent, this compound's balanced profile of reactivity and environmental compatibility positions it favorably for future applications.